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Compound of Interest

Compound Name:
4-Chloro-8-

(trifluoromethoxy)quinoline

Cat. No.: B1416549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the safety, handling, and toxicological

profile of 4-Chloro-8-(trifluoromethoxy)quinoline. As a Senior Application Scientist, the goal

is to synthesize the available data with practical, field-proven insights to ensure its safe and

effective use in a research and development setting. Given the limited publicly available data

for this specific compound, this guide incorporates a comparative analysis with its close

structural analogue, 4-Chloro-8-(trifluoromethyl)quinoline, to establish a robust precautionary

framework.

Chemical Identification and Core Properties
Proper identification is the foundation of chemical safety. 4-Chloro-8-
(trifluoromethoxy)quinoline is a halogenated quinoline derivative used in synthetic chemistry

and drug discovery.
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Property Data Source(s)

Chemical Name
4-Chloro-8-

(trifluoromethoxy)quinoline
[1]

CAS Number 40516-42-5 [1]

Molecular Formula C₁₀H₅ClF₃NO [1]

Molecular Weight 247.60 g/mol [1]

Structure

FC(F)

(F)OC1=C2N=CC=C(Cl)C2=C

C=C1

[1]

Purity Typically ≥95% [1]

Physical Properties

Data not available. See

analogue data in Section 3 for

reference.

Storage Conditions
Store at 2-8°C under an inert

atmosphere.
[1]

Hazard Assessment and GHS Classification
The primary safety data for 4-Chloro-8-(trifluoromethoxy)quinoline indicates that it is harmful

through multiple exposure routes. The Globally Harmonized System (GHS) classification,

derived from available safety data sheets, mandates a clear warning of its potential hazards.

Signal Word:Warning
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Hazard Class & Category Hazard Statement GHS Code

Acute Toxicity, Oral (Category

4)
Harmful if swallowed H302

Acute Toxicity, Dermal

(Category 4)
Harmful in contact with skin H312

Acute Toxicity, Inhalation

(Category 4)
Harmful if inhaled H332

Source: This classification is based on an available Safety Data Sheet for CAS 40516-42-5 and

standard GHS phrase interpretations[2][3][4].

The primary toxicological concern is acute toxicity upon ingestion, skin contact, or inhalation.

Unlike some other chlorinated quinolines, there is currently no data to classify it as a skin or

eye irritant, but these effects should not be ruled out without further testing.

Comparative Analysis: 4-Chloro-8-
(trifluoromethyl)quinoline
To build a more comprehensive safety profile, we can analyze the data for the closely related

analogue, 4-Chloro-8-(trifluoromethyl)quinoline (CAS 23779-97-7). The key structural

difference is a trifluoromethyl group (-CF₃) instead of a trifluoromethoxy group (-OCF₃). While

the toxicological profiles may not be identical, the physical properties and hazard classes of

this analogue provide a valuable precautionary reference.

Analogue GHS Classification: This analogue is classified as causing skin and eye irritation and

potential respiratory irritation. This suggests that despite the lack of specific data for the

methoxy compound, researchers should handle it with the assumption that it may also irritate

skin, eyes, and the respiratory tract.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/GHS_hazard_statements
https://www.bradyid.com/applications/ghs-labeling-requirements/ghs-hazard-statements
https://www.msds-europe.com/h-statements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property (Analogue) Data Source(s)

Melting Point 80-82 °C [5][6]

Boiling Point 265.5 °C (Predicted) [5]

Solubility
Low solubility in water. Soluble

in Chloroform, Methanol.
[5][7]

The solid nature and defined melting point of the analogue suggest that 4-Chloro-8-
(trifluoromethoxy)quinoline is also likely a solid at room temperature, necessitating protocols

for handling powders safely.

Experimental Protocols: Safe Handling and
Engineering Controls
A multi-layered approach to safety, prioritizing engineering controls and personal protective

equipment (PPE), is essential.

Hierarchy of Controls Workflow
This diagram illustrates the mandatory sequence of considerations for mitigating exposure.

Engineering controls are the most critical line of defense.
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Caption: Workflow for implementing safety controls.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure a chemical fume hood is certified and operational.

Designate a specific area for the work.

Engineering Controls: All weighing and solution preparation must be conducted inside a

chemical fume hood to prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

Skin Protection: Wear a flame-retardant lab coat and handle the compound with

chemically resistant gloves (e.g., nitrile).

Respiratory Protection: If working outside of a fume hood is unavoidable (not

recommended), a NIOSH-approved respirator with appropriate cartridges is required.

Dispensing: Use non-sparking tools for handling the solid material. Avoid creating dust. If

dissolving, add the solid to the solvent slowly.

Post-Handling: Wash hands and any exposed skin thoroughly after handling, even if gloves

were worn. Decontaminate the work area and any equipment used.

Emergency and First-Aid Procedures
Rapid and correct response to an exposure is critical. The following procedures are based on

the known hazards of this chemical class.
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Emergency Response Flow

Exposure Event

Inhalation

Route

Skin Contact

Route

Eye Contact
Route

Ingestion

Route

Move to Fresh Air
Keep Comfortable

Action

Wash with Plenty of Water
Remove Contaminated Clothing

Action

Rinse Cautiously with Water
for Several Minutes

Action

Rinse Mouth
Do NOT Induce Vomiting

Action

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid response for different exposure routes.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, give oxygen. Seek immediate medical attention.

If on Skin: Immediately wash with plenty of water. Take off contaminated clothing and wash it

before reuse. Seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.
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Storage, Spills, and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The

recommended temperature is 2-8°C[1]. The storage area should be locked.

Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.

Wear full PPE, including respiratory protection.

Avoid dust formation. Gently sweep or vacuum up the spilled solid.

Collect the material in a suitable, closed container for disposal.

Clean the spill area thoroughly.

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with all applicable local, state, and federal regulations. Do not allow the chemical to

enter drains.

Conclusion
4-Chloro-8-(trifluoromethoxy)quinoline is a research chemical that must be handled with

care, recognizing its classification as harmful if swallowed, inhaled, or in contact with skin.

While comprehensive toxicological data is not yet available, a precautionary approach informed

by its structural analogue, 4-Chloro-8-(trifluoromethyl)quinoline, is warranted. Strict adherence

to engineering controls, diligent use of personal protective equipment, and preparedness for

emergency situations are paramount for ensuring the safety of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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